N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide
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Overview
Description
N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide, also known as MPHP-2201, is a synthetic cannabinoid that has gained interest in the scientific community for its potential use in research.
Mechanism of Action
N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide acts as a potent agonist of CB1 and CB2 receptors, leading to the activation of the endocannabinoid system. This results in a range of physiological effects, including altered mood, appetite, and pain perception.
Biochemical and Physiological Effects:
N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been shown to have a range of effects on the body, including increased heart rate, blood pressure, and body temperature. It has also been shown to alter mood and cognitive function, leading to potential applications in the treatment of psychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide in lab experiments is its potency and selectivity for CB1 and CB2 receptors. However, its synthetic nature and potential for abuse limit its use in certain research settings.
Future Directions
Future research on N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide could focus on its potential therapeutic applications in the treatment of psychiatric disorders, as well as its potential for abuse and addiction. Additionally, further studies could investigate its effects on other physiological systems in the body.
Synthesis Methods
N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide can be synthesized through a multi-step process involving the reaction of various chemicals, including 1-methyl-4-piperidone, hydrazine hydrate, and isopropyl chloroacetate. The final product is a white crystalline powder.
Scientific Research Applications
N-isopropyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to bind to CB1 and CB2 receptors in the brain, leading to a range of physiological effects.
properties
IUPAC Name |
N'-[(1-methylpiperidin-4-ylidene)amino]-N-propan-2-yloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N4O2/c1-8(2)12-10(16)11(17)14-13-9-4-6-15(3)7-5-9/h8H,4-7H2,1-3H3,(H,12,16)(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDXMTOCAOCMPIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(=O)NN=C1CCN(CC1)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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